Cas no 65894-86-2 (3H-1,2,4-Dithiazole-3-thione, 5-[(hydroxyphenylmethyl)amino]-)
65894-86-2 structure
Product Name:3H-1,2,4-Dithiazole-3-thione, 5-[(hydroxyphenylmethyl)amino]-
CAS No:65894-86-2
MF:C9H8N2OS3
MW:256.367617607117
CID:397133
PubChem ID:71375326
Update Time:2025-04-19
3H-1,2,4-Dithiazole-3-thione, 5-[(hydroxyphenylmethyl)amino]- Chemical and Physical Properties
Names and Identifiers
-
- 3H-1,2,4-Dithiazole-3-thione, 5-[(hydroxyphenylmethyl)amino]-
- 5-[[hydroxy(phenyl)methyl]amino]-1,2,4-dithiazole-3-thione
- 65894-86-2
- 5-{[Hydroxy(phenyl)methyl]amino}-3H-1,2,4-dithiazole-3-thione
- DTXSID50798066
-
- Inchi: 1S/C9H8N2OS3/c12-7(6-4-2-1-3-5-6)10-8-11-9(13)15-14-8/h1-5,7,12H,(H,10,11,13)
- InChI Key: XAWFPKCPDMVYOO-UHFFFAOYSA-N
- SMILES: S1C(=NC(=S)S1)NC(C1C=CC=CC=1)O
Computed Properties
- Exact Mass: 255.98004
- Monoisotopic Mass: 255.97987640g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 277
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 127Ų
Experimental Properties
- PSA: 44.62
3H-1,2,4-Dithiazole-3-thione, 5-[(hydroxyphenylmethyl)amino]- Related Literature
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1. Diterpenoids
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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